4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid

• IUPAC Name: 4-(3,5-diphenylpyrazol-1-yl)benzoic acid
• InChI: InChI=1S/C22H16N2O2/c25-22(26)18-11-13-19(14-12-18)24-21(17-9-5-2-6-10-17)15-20(23-24)16-7-3-1-4-8-16/h1-15H,(H,25,26)
• InChI Key: VBHXIWLKRXZTPT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NN2C3=CC=C(C=C3)C(=O)O)C4=CC=CC=C4
• Molecular Formula: C22H16N2O2
• Molecular Weight: 340.4 g/mol

Description

4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid, also known as DPPBA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a member of the pyrazole family of compounds, which have been extensively studied for their biological activities.

Scientific Research Applications

• Synthesis and Derivative Formation : A study by Rodríguez, Quiroga-Suavita, and Dotor Robayo (2022) explored the synthesis of derivatives related to 4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid, focusing on obtaining compounds with a 2′,3′-diphenyl-3H-spiro[[2]benzofuran-1,4′-imidazole]-3,5′(3′H)-dione nucleus (Rodríguez, Quiroga-Suavita, & Dotor Robayo, 2022).

• Biological Activities : Research by Bruno et al. (1991) on 3,5-diphenyl-1H-pyrazole derivatives, closely related to the chemical , showed various biological activities including platelet antiaggregating, hypotensive, and antiarrhythmic effects (Bruno et al., 1991).

• Antimicrobial Applications : Shubhangi et al. (2019) conducted a study on pyrazole derivatives, including 4-(4-methyl-1H-pyrazole-1-yl) benzoic acid, demonstrating their antimicrobial activities against several bacterial and fungal strains (Shubhangi et al., 2019).

• Cancer Research : Jing et al. (2012) synthesized a series of derivatives similar to 4-(3,5-diphenyl-1H-pyrazol-1-yl)benzoic acid and evaluated their cancer inhibitory activities, finding promising results against various cancer cell lines (Jing et al., 2012).

• Coordination Polymers and Sensing Properties : A study by Sun et al. (2018) focused on the creation of coordination polymers using a similar ligand, finding applications in fluorescent sensing and magnetic properties (Sun et al., 2018).

• Optical Materials : Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, demonstrating their potential as non-linear optical (NLO) materials, indicating applications in optical limiting (Chandrakantha et al., 2013).